Cas no 2248187-66-6 ((2S)-2-(2-Fluoro-4-methoxyphenyl)propan-1-ol)

• Product Name: (2S)-2-(2-Fluoro-4-methoxyphenyl)propan-1-ol
• CAS No: 2248187-66-6
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• CID: 5975589
• PubChem ID: 137937874
• Update Time: 2025-05-17

(2S)-2-(2-Fluoro-4-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2248187-66-6
• (2S)-2-(2-Fluoro-4-methoxyphenyl)propan-1-ol
• EN300-6507423

• Inchi： 1S/C10H13FO2/c1-7(6-12)9-4-3-8(13-2)5-10(9)11/h3-5,7,12H,6H2,1-2H3/t7-/m1/s1
• InChI Key： FVDQTUMMUWXPFL-SSDOTTSWSA-N
• SMILES： FC1C=C(C=CC=1[C@H](C)CO)OC

Computed Properties

• Exact Mass: 184.08995782g/mol
• Monoisotopic Mass: 184.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-2-(2-Fluoro-4-methoxyphenyl)propan-1-ol

Compound CAS No 2248187-66-6: (2S)-2-(2-Fluoro-4-methoxyphenyl)propan-1-ol

The compound with CAS No 2248187-66-6, commonly referred to as (2S)-2-(2-Fluoro-4-methoxyphenyl)propan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its chiral center at the second carbon atom, which imparts it with unique stereochemical properties. The molecule consists of a propanol backbone, with a fluorine atom and a methoxy group attached to the aromatic ring at specific positions, making it a valuable substrate for various chemical transformations and applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2S)-2-(2-Fluoro-4-methoxyphenyl)propan-1-ol through enantioselective catalysis and asymmetric induction techniques. These methods have not only improved the yield but also enhanced the enantiomeric purity of the compound, which is crucial for its application in chiral resolution studies and pharmaceutical development. The presence of the fluorine atom and methoxy group in the aromatic ring contributes to its unique electronic and steric properties, making it an ideal candidate for exploring molecular recognition and supramolecular chemistry.

In terms of biological activity, (2S)-2-(2-Fluoro-4-methoxyphenyl)propan-1-ol has shown promising results in recent studies as a potential lead compound for drug discovery. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively investigated using computational modeling and in vitro assays. The compound's stereochemistry plays a pivotal role in determining its bioavailability and pharmacokinetic profile, which are critical factors in drug design.

From a materials science perspective, this compound has been explored as a building block for constructing advanced materials, such as liquid crystals and functional polymers. Its chiral nature allows for the formation of self-assembled structures with unique optical and mechanical properties. Researchers have also utilized this compound in the development of enantioselective catalysts for industrial applications, further highlighting its versatility across multiple disciplines.

Moreover, the synthesis and characterization of (2S)-2-(2-Fluoro-4-methoxyphenyl)propan-1-ol have been documented in numerous peer-reviewed journals, providing a wealth of information on its physical properties, spectral data, and reactivity under various conditions. These studies have significantly contributed to our understanding of chiral compounds and their role in modern chemical research.

In conclusion, (2S)-2-(2-Fluoro-4-methoxyphenyl)propan-1-ol (CAS No 2248187-66-) stands out as a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structure and stereochemical properties continue to drive innovative research efforts, making it an essential molecule for both academic exploration and industrial development.